Cas no 916069-77-7 (4-(fluoromethyl)-2(5H)-Furanone)
916069-77-7 structure
Product Name:4-(fluoromethyl)-2(5H)-Furanone
CAS No:916069-77-7
MF:C5H5FO2
MW:116.090405225754
CID:1121477
PubChem ID:57939698
Update Time:2025-09-17
4-(fluoromethyl)-2(5H)-Furanone Chemical and Physical Properties
Names and Identifiers
-
- 4-(fluoromethyl)-2(5H)-Furanone
- 4-Fluoromethyl-5H-furan-2-one
- 2(5H)-Furanone, 4-(fluoromethyl)-
-
- Inchi： 1S/C5H5FO2/c6-2-4-1-5(7)8-3-4/h1H,2-3H2
- InChI Key： FRTULIFOIVLWAE-UHFFFAOYSA-N
- SMILES： O1CC(CF)=CC1=O
Computed Properties
- Exact Mass: 116.02735756g/mol
- Monoisotopic Mass: 116.02735756g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 139
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 1.234±0.06 g/cm3(Predicted)
- Melting Point: 30-40 °C
- Boiling Point: 104-105 °C(Press: 75.0 Torr)
4-(fluoromethyl)-2(5H)-Furanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P024Z4A-50mg |
4-(fluoromethyl)-2(5H)-Furanone |
916069-77-7 | 95% | 50mg |
$335.00 | 2024-04-20 | |
| 1PlusChem | 1P024Z4A-100mg |
4-(fluoromethyl)-2(5H)-Furanone |
916069-77-7 | 95% | 100mg |
$485.00 | 2024-04-20 | |
| 1PlusChem | 1P024Z4A-250mg |
4-(fluoromethyl)-2(5H)-Furanone |
916069-77-7 | 95% | 250mg |
$664.00 | 2024-04-20 | |
| 1PlusChem | 1P024Z4A-500mg |
4-(fluoromethyl)-2(5H)-Furanone |
916069-77-7 | 95% | 500mg |
$1012.00 | 2024-04-20 | |
| 1PlusChem | 1P024Z4A-1g |
4-(fluoromethyl)-2(5H)-Furanone |
916069-77-7 | 95% | 1g |
$1281.00 | 2024-04-20 | |
| 1PlusChem | 1P024Z4A-2.5g |
4-(fluoromethyl)-2(5H)-Furanone |
916069-77-7 | 95% | 2.5g |
$2449.00 | 2024-04-20 | |
| 1PlusChem | 1P024Z4A-5g |
4-(fluoromethyl)-2(5H)-Furanone |
916069-77-7 | 95% | 5g |
$3595.00 | 2024-04-20 | |
| 1PlusChem | 1P024Z4A-10g |
4-(fluoromethyl)-2(5H)-Furanone |
916069-77-7 | 95% | 10g |
$5298.00 | 2024-04-20 |
4-(fluoromethyl)-2(5H)-Furanone Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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